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Compound of Interest |

Compound Name: 2,3-Dichloro-6-nitrobenzaldehyde
CAS No.: 75618-41-6
Cat. No.: B1310661
Get Quote
. J

2,3-Dichloro-6-nitrobenzaldehyde is a substituted aromatic aldehyde that serves as a
valuable intermediate in synthetic organic chemistry. Its trifunctional nature—an aldehyde for
nucleophilic additions, chloro-substituents for cross-coupling or nucleophilic aromatic
substitution, and a nitro group for reduction to an amine or for its electron-withdrawing effects—
makes it a versatile building block. For researchers in drug development, this compound is
particularly relevant as a reactant in the synthesis of complex heterocyclic scaffolds, such as
staurosporinone analogues, which are known to act as protein kinase C inhibitors[1].
Understanding its reactivity is key, but a mastery of its safety profile is a non-negotiable
prerequisite to its use in any laboratory setting.

Chemical and Physical Properties

A precise understanding of a compound's physical properties is the foundation of its safe
handling. These parameters dictate appropriate storage conditions, predict its physical state
during an experiment, and inform emergency response procedures. The data for 2,3-Dichloro-
6-nitrobenzaldehyde is summarized below.
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Property Value Source
CAS Number 75618-41-6 [21[31[4]
Molecular Formula C7H3CI2NOs [2][5][6]
Molecular Weight 220.01 g/mol [21[6]1[7]
Appearance Off-White to Pale Beige Solid [7]

108 -111°F/42-44°C
Melting Point (literature value for a related [8]

isomer)

307 °F /153 °C at 31 hPa

Boiling Point (literature value for a related [8]
isomer)
Purity Typically 297% [2]

Section 2: A Deep Dive into the Hazard Profile

The toxicological properties of many specialized research chemicals are not always thoroughly
investigated[8][9]. Consequently, researchers may encounter safety data sheets from different
suppliers with slight variations in their hazard classifications. For 2,3-Dichloro-6-
nitrobenzaldehyde, some sources indicate severe corrosive properties, while others classify it
as an irritant and harmful if swallowed. This guide adopts the most conservative assessment,
treating the compound with the highest level of precaution indicated by available data.

GHS Classification and Precautionary Measures

The Globally Harmonized System (GHS) provides a standardized framework for
communicating hazards. The primary and most severe classification identifies this compound
as a significant corrosive threat and an environmental hazard.
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GHS Classification

Code

Description

Signal Word

Danger

Hazard Pictograms

Corrosion, Environment

Hazard Statements

H314

Causes severe skin burns and

eye damage.

H411

Toxic to aquatic life with long

lasting effects.

Precautionary Statements

P260

Do not breathe dusts or mists.

P280

Wear protective
gloves/protective clothing/eye
protection/face protection.[8]
[10]

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce

vomiting.

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.[8]

P310

Immediately call a POISON
CENTER or doctor/physician.

P273

Avoid release to the

environment.[8]
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Dispose of contents/container
P501 to an approved waste disposal
plant.[8]

Note: Some sources may classify this compound under the "Warning" signal word with hazard
statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious
eye irritation), and H335 (May cause respiratory irritation)[8]. Given the potential for severe
corrosivity (H314), the more stringent "Danger" classification should always be assumed.

Toxicological Insights

Beyond the immediate GHS classifications, it is crucial to understand the broader toxicological
context for the chemical classes to which this compound belongs: aromatic nitro compounds
and aldehydes.

o Corrosivity (H314): This is the most acute and immediate danger. The chemical can cause
irreversible damage to skin and eyes upon contact. This necessitates the use of robust
personal protective equipment (PPE), including a face shield and appropriate chemical-
resistant gloves.

o General Aldehyde Hazards: Aldehydes as a class are known irritants to the skin, eyes, and
mucous membranes. Inhalation can lead to coughing and respiratory distress.

o Aromatic Nitro Compound Systemic Effects: Should absorption occur, aromatic nitro
compounds can induce methaemoglobinaemia. This condition impairs the ability of red blood
cells to transport oxygen, leading to symptoms such as headache, dizziness, cyanosis (a
bluish discoloration of the skin), cardiac dysrhythmias, and a drop in blood pressure[8]. While
this is a general class effect, it underscores the importance of preventing systemic exposure.

Section 3: Proactive Risk Management and Handling
Protocols

A proactive safety culture is built on established protocols that are both understood and
consistently practiced. The following sections detail the necessary controls and procedures for
handling 2,3-Dichloro-6-nitrobenzaldehyde.
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Engineering Controls: The First Line of Defense

Personal protective equipment is the last line of defense; the first is always engineering
controls.

e Chemical Fume Hood: All manipulations of 2,3-Dichloro-6-nitrobenzaldehyde, including
weighing, dispensing, and reaction setup, must be performed inside a certified chemical
fume hood. This is critical to prevent inhalation of any dust particles and to contain potential
spills.

e Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are
diluted and exhausted.

o Safety Stations: An operational safety shower and eyewash station must be located in
immediate proximity to the handling area.

Personal Protective Equipment (PPE) Selection
Workflow

The choice of PPE is not arbitrary; it is a direct response to the specific hazards posed by the
chemical. The following workflow ensures a self-validating system for PPE selection.
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Protects against splashes

Prevents skin contact

- Chemical-resistant Lab Coat

- Check manufacturer's breakthrough time

Hazard Assessment )
- 1N
Primary Hazards:
Start: Handling - H314: Corrosive (Skin/Eyes)
2,3-Dichloro-6-nitrobenzaldehyde - H411: Aquatic Toxicity
- Potential Inhalation of Dust
/

Prevents severe eye damage

Prevents inhalation

Click to download full resolution via product page

Caption: PPE selection workflow based on hazard assessment.

- Required if dust is generated

Required PPE

Body Protection:

Hand Protection:
- Nitrile or Neoprene Gloves

Eye/Face Protection:
- Safety Goggles (ANSI Z87.1)
- Full-Face Shield

Respiratory Protection:

- N95/P100 respirator

Protocol: Weighing and Dispensing Solid 2,3-Dichloro-6-

hitrobenzaldehyde

This protocol is designed to minimize exposure and prevent contamination.

e Preparation:

o Don all required PPE as determined by the workflow above (lab coat, safety goggles, face

shield, chemical-resistant gloves).

o Ensure the chemical fume hood sash is at the appropriate working height.

© 2026 BenchChem. All rights reserved. 6/11

Tech Support


https://www.benchchem.com/product/b1310661/docs?utm_src=pdf-body-img#section-1-core-chemical-identity-and-strategic-importance
https://www.benchchem.com/product/b1310661/docs?utm_src=pdf-body#section-1-core-chemical-identity-and-strategic-importance
https://www.benchchem.com/product/b1310661/docs?utm_src=pdf-body#section-1-core-chemical-identity-and-strategic-importance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Decontaminate the work surface and the analytical balance within the fume hood.

o Place a labeled, tared weigh boat or reaction vessel on the balance.

» Dispensing:

o

Retrieve the stock bottle from its designated storage location (see Section 4).

[¢]

Open the container slowly inside the fume hood to avoid creating airborne dust.

[¢]

Use a clean, dedicated spatula to carefully transfer the desired amount of solid to the
weigh boat. Causality Note: Avoid scooping aggressively or dropping the solid from a
height, as this increases the generation of fine dust particles that are easily inhaled.

[¢]

Securely close the stock bottle immediately after dispensing.
e Cleanup:

o Carefully clean the spatula with a solvent-moistened wipe (e.qg., ethanol or isopropanol),
disposing of the wipe in the designated solid hazardous waste container.

o Wipe down the work surface and any potentially contaminated areas.

o Remove gloves using the proper technique (skin-to-skin, glove-to-glove) and dispose of
them in the solid hazardous waste.

o Wash hands thoroughly with soap and water after the procedure is complete.

Section 4: Chemical Stability and Storage

Proper storage is essential for maintaining the chemical's integrity and preventing hazardous
situations.
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Parameter Recommendation Rationale
) Slows potential degradation
Temperature 2-8°C (Refrigerator)
pathways.
The compound is listed as
Under inert atmosphere (e.g., hygroscopic; inert gas prevents
Atmosphere ) i )
Argon, Nitrogen) moisture uptake and potential
reaction.[7]
i o ) Prevents contamination and
) Tightly closed, original supplier ) ]
Container release into the environment.
bottle
[8][10]
) ) Ensures containment in case
. Well-ventilated, designated )
Location of a leak and separates it from

chemical storage area

incompatible materials.

Hazardous Incompatibilities

To prevent uncontrolled reactions, 2,3-Dichloro-6-nitrobenzaldehyde should be stored

separately from:

o Strong Oxidizing Agents: Can lead to vigorous or explosive reactions.

o Strong Reducing Agents: May react exothermically with the nitro group.

» Strong Bases and Acids: Can catalyze unwanted side reactions or degradation.[11]

Section 5: Emergency Response Protocols

Preparedness is the key to mitigating the impact of an accidental release or exposure.

Spill Response Decision Tree

The appropriate response to a spill depends on its scale and location.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. usbio.net [usbio.net]

2. Benzaldehyde, 2,3-dichloro-6-nitro- | CymitQuimica [cymitquimica.com]

3. 2,3-dichloro-6-nitrobenzaldehyde | CAS#:75618-41-6 | Chemsrc [chemsrc.com]

4. 2,3-Dichloro-6-nitrobenzaldehyde | 75618-41-6 [amp.chemicalbook.com]
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e 5. pubchem.ncbi.nim.nih.gov [pubchem.ncbi.nlm.nih.gov]
e 6. GSRS [gsrs.ncats.nih.gov]

e 7. pharmaffiliates.com [pharmaffiliates.com]

e 8. sigmaaldrich.com [sigmaaldrich.com]

e 9. capotchem.cn [capotchem.cn]

e 10. fishersci.be [fishersci.be]

e 11. fishersci.com [fishersci.com]

o To cite this document: BenchChem. [Section 1. Core Chemical Identity and Strategic
Importance]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1310661/docs#section-1-core-chemical-identity-and-
strategic-importance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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